5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol

• CAS RN: 132296-16-3
• Molecular Formula: C7H9N3O2
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 5-tert-butyl-2-(3-hydroxycyclohexyl)phenol
• InChI: InChI=1S/C16H24O2/c1-16(2,3)12-7-8-14(15(18)10-12)11-5-4-6-13(17)9-11/h7-8,10-11,13,17-18H,4-6,9H2,1-3H3
• InChI Key: HPQKWVMRTITDBD-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)C2CCCC(C2)O)O

Description

5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol, also known as Octabenzone, is a chemical compound that is widely used as a sunscreen agent. It is a white crystalline powder that is insoluble in water but soluble in organic solvents. Octabenzone is an important ingredient in many sunscreen products due to its ability to absorb ultraviolet (UV) radiation and protect the skin from harmful effects of the sun.

Mechanism of Action

5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol absorbs UV radiation by undergoing a photochemical reaction. When exposed to UV radiation, 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol absorbs the energy and undergoes a structural change. This change allows it to dissipate the absorbed energy as heat, thereby protecting the skin from damage. 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol is effective in absorbing both UVA and UVB radiation, making it an important ingredient in many sunscreen products.
Biochemical and Physiological Effects:
5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol has been shown to have low toxicity and is generally considered safe for use in sunscreen products. However, there have been concerns about its potential to disrupt the endocrine system and mimic the effects of hormones. Some studies have suggested that 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol may have estrogenic activity, which could have implications for human health. Further research is needed to fully understand the potential health effects of 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol.

Advantages and Limitations for Lab Experiments

5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol is widely used in laboratory experiments as a UV-absorbing agent. Its ability to absorb UV radiation makes it a useful tool for studying the effects of UV radiation on biological systems. However, 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol has some limitations in laboratory experiments. It is insoluble in water, which can make it difficult to use in aqueous systems. Additionally, its potential to disrupt the endocrine system may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol. One area of research is focused on developing new formulations of sunscreen products that are more effective and have fewer potential health risks. Another area of research is focused on understanding the potential health effects of 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol and other sunscreen ingredients. Finally, there is a need for research on the environmental impact of 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol and other sunscreen ingredients, particularly on coral reefs and other aquatic ecosystems.

Synthesis Methods

5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol is synthesized by the reaction of 3-hydroxycyclohexanone with 2,4,4-trimethylpent-2-ene-1-al in the presence of a catalyst. The reaction takes place under mild conditions and yields a high purity product. The synthesis of 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol is a well-established process and is widely used in the production of sunscreen products.

Scientific Research Applications

5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol has been extensively studied for its ability to absorb UV radiation and protect the skin from sun damage. It is widely used in the formulation of sunscreen products due to its excellent UV absorption properties. The scientific research on 5-tert-Butyl-2-(3-hydroxycyclohexyl)phenol has focused on its effectiveness as a sunscreen agent, its safety profile, and its potential for use in other applications.